Cas no 1261631-83-7 (3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl)

• Product Name: 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl
• CAS No: 1261631-83-7
• MF: C₁₄H₉F₆NO
• MW: 321.217784643173
• CID: 4990775
• Update Time: 2025-06-15

3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl

• Inchi： 1S/C14H9F6NO/c15-13(16,17)9-3-1-8(2-4-9)11-7-10(21)5-6-12(11)22-14(18,19)20/h1-7H,21H2
• InChI Key： HFVRGCYVAKNZRJ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=C(C=CC=1OC(F)(F)F)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 4.9
• Topological Polar Surface Area: 35.2

Additional information on 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl

Comprehensive Analysis of 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl (CAS No. 1261631-83-7)

The compound 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl (CAS No. 1261631-83-7) is a highly specialized organic intermediate with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring both trifluoromethoxy and trifluoromethyl groups, makes it a valuable building block for designing molecules with enhanced biological activity and metabolic stability. Researchers are increasingly focusing on fluorinated compounds due to their ability to improve drug bioavailability and target specificity, aligning with current trends in precision medicine and sustainable chemistry.

In recent years, the demand for fluorinated biphenyl derivatives like 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl has surged, driven by their role in developing next-generation therapeutics. This compound is particularly relevant in the synthesis of small-molecule inhibitors targeting protein-protein interactions, a hot topic in oncology and neurodegenerative disease research. Its electron-withdrawing groups contribute to improved binding affinity, a feature often searched by medicinal chemists optimizing drug candidates.

From a synthetic chemistry perspective, CAS No. 1261631-83-7 exemplifies advancements in cross-coupling reactions, a technique frequently discussed in green chemistry forums. The compound’s biphenyl scaffold allows for versatile functionalization, addressing the growing need for modular synthesis in high-throughput screening. Laboratories prioritizing atom economy and catalytic efficiency often explore derivatives of this compound, as reflected in recent patent filings and academic publications.

The trifluoromethoxy group in 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl has garnered attention for its role in enhancing lipophilicity and membrane permeability, key parameters in CNS drug development. This aligns with frequent searches on "improving blood-brain barrier penetration" in pharmaceutical databases. Additionally, the compound’s meta-amino substitution offers steric advantages for structure-activity relationship (SAR) studies, a recurring theme in drug discovery webinars.

Environmental and regulatory considerations also shape the applications of 1261631-83-7. Its fluorine atoms contribute to slower environmental degradation, a double-edged sword that sparks debates on PFAS alternatives in industrial applications. However, its use in crop protection agents remains promising due to the trifluoromethyl group’s ability to resist microbial breakdown, a feature highlighted in agrochemical innovation reports.

Analytical characterization of this compound typically involves HPLC-MS and NMR spectroscopy, techniques commonly queried by quality control specialists. The proton-deficient aromatic system poses interesting challenges for 2D NMR analysis, making it a case study in advanced spectroscopic training programs. This aspect resonates with academic searches on "complex NMR interpretation."

In material science, the biphenyl core of 3-Amino-6-(trifluoromethoxy)-4'-(trifluoromethyl)biphenyl shows potential for designing liquid crystal materials, particularly for OLED displays. The electron-withdrawing effects of its substituents influence charge transport properties, a research area gaining traction in flexible electronics communities. Patent analytics reveal growing IP activity around similar fluorinated aromatic systems for optoelectronic applications.

Supply chain dynamics for CAS 1261631-83-7 reflect broader trends in fine chemical distribution, with emphasis on GMP-compliant synthesis and regulatory documentation. These keywords frequently appear in procurement discussions for clinical trial materials. The compound’s shelf stability and storage conditions are also common technical queries among inventory managers.

Future research directions may explore continuous flow synthesis of this intermediate to address process intensification needs. Its structural features position it as a candidate for machine learning-assisted molecular design, a cutting-edge intersection of cheminformatics and AI-driven discovery that dominates current scientific discourse.